Cas no 1356110-57-0 ((5-(2-Chlorophenyl)pyridin-3-yl)methanamine)

(5-(2-Chlorophenyl)pyridin-3-yl)methanamine is a heterocyclic amine compound featuring a chlorophenyl-substituted pyridine core. Its structural motif, combining an aromatic pyridine ring with a chlorophenyl group, makes it a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of the primary amine functionality allows for further derivatization, enabling the formation of amides, imines, or other nitrogen-containing derivatives. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, given its potential as a building block for ligands targeting receptor interactions. High purity grades are available to ensure consistency in research and industrial applications. Proper handling under controlled conditions is recommended due to its reactive amine group.

(5-(2-Chlorophenyl)pyridin-3-yl)methanamine structure

1356110-57-0 structure

Product Name:(5-(2-Chlorophenyl)pyridin-3-yl)methanamine

CAS No:1356110-57-0

MF:C₁₂H₁₁ClN₂

MW:218.682141542435

MDL:MFCD19688866

CID:1034713

PubChem ID:71301557

Update Time:2025-08-03

(5-(2-Chlorophenyl)pyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

- (5-(2-Chlorophenyl)pyridin-3-yl)methanamine
- (5-(2-Chlorophenyl)pyridin-3-yl)methamine
- [5-(2-chlorophenyl)pyridin-3-yl]methanamine
- 1356110-57-0
- DB-235155
- 1-[5-(2-Chlorophenyl)pyridin-3-yl]methanamine
- DTXSID80744374
- MDL： MFCD19688866
- Inchi： 1S/C12H11ClN2/c13-12-4-2-1-3-11(12)10-5-9(6-14)7-15-8-10/h1-5,7-8H,6,14H2
- InChI Key： BMWZMIYVCCCQQD-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1C1C=NC=C(CN)C=1

Computed Properties

Exact Mass: 218.0610761g/mol
Monoisotopic Mass: 218.0610761g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 38.9Å²

(5-(2-Chlorophenyl)pyridin-3-yl)methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM173036-1g	(5-(2-chlorophenyl)pyridin-3-yl)methanamine	1356110-57-0	95%	1g	$580	2021-08-05
Chemenu	CM173036-1g	(5-(2-chlorophenyl)pyridin-3-yl)methanamine	1356110-57-0	95%	1g	$580	2022-06-13
Alichem	A029186352-1g	(5-(2-Chlorophenyl)pyridin-3-yl)methanamine	1356110-57-0	95%	1g	490.00 USD	2021-06-01
eNovation Chemicals LLC	D508915-1g	(5-(2-Chlorophenyl)pyridin-3-yl)MethanaMine	1356110-57-0	97%	1g	$1010	2024-05-24
eNovation Chemicals LLC	D508915-1g	(5-(2-Chlorophenyl)pyridin-3-yl)MethanaMine	1356110-57-0	97%	1g	$875	2025-02-21
eNovation Chemicals LLC	D508915-1g	(5-(2-Chlorophenyl)pyridin-3-yl)MethanaMine	1356110-57-0	97%	1g	$875	2025-02-20

(5-(2-Chlorophenyl)pyridin-3-yl)methanamine Related Literature

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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
2. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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RabailGul,MariamMir,MurtazaNAli
4. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
5. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068

Additional information on (5-(2-Chlorophenyl)pyridin-3-yl)methanamine

The Chemical Compound (5-(2-Chlorophenyl)pyridin-3-yl)methanamine: A Comprehensive Overview

(5-(2-Chlorophenyl)pyridin-3-yl)methanamine, identified by the CAS number 1356110-57-0, is a fascinating organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic amines, specifically featuring a pyridine ring substituted with a chlorine atom and an amine group. The structure of this molecule is characterized by its pyridine ring at the core, with a chlorine substituent at the 2-position of the phenyl group and an amine group attached to the 3-position of the pyridine ring. This unique arrangement imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (5-(2-Chlorophenyl)pyridin-3-yl)methanamine. Researchers have explored various methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, to optimize its production. These studies have not only improved yield and purity but also opened avenues for large-scale manufacturing, which is crucial for its potential commercial applications.

The pharmacological properties of this compound have been extensively studied in recent years. Preclinical studies suggest that (5-(2-Chlorophenyl)pyridin-3-yl)methanamine exhibits promising activity as a kinase inhibitor, particularly targeting enzymes involved in cellular signaling pathways. This makes it a potential candidate for anti-cancer drug development. Moreover, its ability to modulate ion channels has led to investigations into its role in treating neurological disorders such as epilepsy and chronic pain.

In addition to its therapeutic potential, this compound has shown remarkable stability under various environmental conditions, making it suitable for use in agrochemicals. Field trials have demonstrated its efficacy as a plant growth regulator, enhancing crop yield under stress conditions such as drought and high salinity. This dual functionality underscores the versatility of (5-(2-Chlorophenyl)pyridin-3-yl)methanamine across multiple industries.

The environmental impact of this compound has also been a focal point of recent research. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. Regulatory agencies have expressed interest in this aspect, as it aligns with global efforts to promote sustainable chemical practices.

In conclusion, (5-(2-Chlorophenyl)pyridin-3-yl)methanamine (CAS No. 1356110-57-0) stands out as a multifaceted compound with applications spanning pharmaceuticals, agriculture, and environmental science. Its unique chemical structure, coupled with advancements in synthesis and application studies, positions it as a key player in future innovations across these fields.